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Compound of Interest

Compound Name: Perimed

Cat. No.: B050059

This document provides comprehensive safety protocols and logistical information for the
handling of Perimed, a chemical mixture identified by the formula C6H11I12NO3. Perimed is a
composition of N-vinyl-2-pyrrolidone, hydrogen peroxide, and iodine. This guide is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and mitigate potential hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
The hazards associated with Perimed are a composite of its components. Understanding

these is critical for selecting the appropriate Personal Protective Equipment.

e N-vinyl-2-pyrrolidone: Harmful if swallowed, in contact with skin, or if inhaled. It can cause
serious eye damage and may cause respiratory irritation. It is also a suspected carcinogen
and may cause damage to the liver through prolonged or repeated exposure.

o Hydrogen Peroxide: A strong oxidizer that can cause fire or explosion. It is corrosive and can
cause severe skin burns and eye damage. Inhalation may lead to respiratory irritation.

 lodine: Harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye
irritation and may cause respiratory irritation. Prolonged or repeated exposure can cause
damage to the thyroid.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes of
the corrosive and irritating

mixture.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).

Prevents skin contact with
harmful and corrosive

components.

Body Protection

Chemical-resistant apron or

lab coat.

Protects against spills and

splashes.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors and acid

gases.

Minimizes inhalation of harmful

vapors.

Quantitative Safety Data

The following table summarizes key quantitative safety data for the components of Perimed.

Adherence to these exposure limits is mandatory for personnel safety.

Component

OSHA PEL (TWA)

ACGIH TLV (TWA)

NIOSH REL (TWA)

N-vinyl-2-pyrrolidone

Not established

Not established

Not established

Hydrogen Peroxide

1 ppm (1.4 mg/m3)

1 ppm (1.4 mg/m3)

1 ppm (1.4 mg/m3)

0.01 ppm (0.1 mg/m3)

0.1 ppm (1 mg/m3)

lodine -
Ceiling

0.1 ppm (1 mg/m3)

(Inhalable fraction and

vapor)

Ceiling

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure

Limit; TWA: Time-Weighted Average; Ceiling: The concentration that should not be exceeded at

any time.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Perimed is crucial to minimize risks. The following workflow

outlines the key steps from receipt to disposal.
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Safe Handling Workflow for Perimed

Preparation

Receiving and Inspection
- Check for container integrity
- Verify labeling

tore Safely

Secure Storage
- Cool, dry, well-ventilated area
- Away from incompatible materials

Prepare for Handling

Hangdling
v

Don Appropriate PPE
- Goggles, face shield, gloves, lab coat

nsure Safe Environment

Work in a Ventilated Area
- Chemical fume hood

onduct Experiment

Dispensing and Use
- Use appropriate tools
- Avoid generating aerosols

IAfter Use

Post-HvandIing

Decontamination
- Clean work surfaces
- Decontaminate equipment

anage Waste

Waste Segregation
- Collect waste in designated containers

inal Step

Proper Disposal
- Follow institutional and local regulations

Click to download full resolution via product page

Safe Handling Workflow for Perimed
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Experimental Protocols:
e Receiving and Storage:
o Upon receipt, inspect the container for any signs of damage or leakage.

o Store Perimed in a cool, dry, and well-ventilated area, away from direct sunlight and heat

sources.

o Ensure it is stored separately from incompatible materials such as strong bases, reducing
agents, and combustible materials.

e Preparation and Handling:

[e]

Always work in a designated area, preferably within a chemical fume hood, to ensure
adequate ventilation.

[e]

Before handling, ensure all necessary PPE is correctly donned.

o

Use chemically compatible equipment (e.g., glass, Teflon®) for transferring and handling
the solution.

o

Avoid direct contact with skin, eyes, and clothing.

e In Case of a Spill:

[¢]

Evacuate the immediate area.

[e]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.

[e]

(¢]

Ventilate the area and decontaminate the spill surface.

Disposal Plan
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Proper disposal of Perimed and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: All waste materials contaminated with Perimed, including unused
solutions, absorbent materials from spills, and contaminated disposable PPE, must be
collected in clearly labeled, sealed, and chemically compatible hazardous waste containers.

o Waste Segregation: Do not mix Perimed waste with other chemical waste streams unless
compatibility has been confirmed.

» Disposal Method: Dispose of the hazardous waste through a licensed environmental waste
management company. Follow all local, state, and federal regulations for chemical waste
disposal. Do not pour Perimed down the drain.

By adhering to these safety and logistical guidelines, researchers and laboratory personnel can
handle Perimed responsibly, minimizing risks to themselves and the environment.

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Perimed]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050059#personal-protective-equipment-for-handling-
perimed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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